Cas no 1806026-81-2 (Ethyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1806026-81-2
• MF: C₁₀H₇F₅INO₃
• MW: 411.063972711563
• CID: 4838048
• Update Time: 2025-05-03

Ethyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H7F5INO3/c1-2-19-9(18)4-3-5(20-10(13,14)15)6(7(11)12)17-8(4)16/h3,7H,2H2,1H3
• InChI Key： GOMQUZJMGNJMKN-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OCC)C=C(C(C(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate

Ethyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806026-81-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate, identified by its CAS number 1806026-81-2, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative has garnered considerable attention due to its structural versatility and its role as a key intermediate in the synthesis of various biologically active molecules. The compound's unique combination of fluorinated and halogenated substituents makes it particularly valuable for constructing complex heterocyclic frameworks, which are prevalent in modern drug discovery.

The structural features of Ethyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate are meticulously designed to facilitate further chemical modifications. The presence of a difluoromethyl group enhances the lipophilicity and metabolic stability of the resulting molecules, while the iodo substituent at the 6-position serves as an excellent handle for cross-coupling reactions. These reactions are fundamental in constructing carbon-carbon bonds, a critical step in the synthesis of many pharmacophores. Additionally, the trifluoromethoxy group introduces electronic and steric effects that can fine-tune the biological activity of the final compounds.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Ethyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate has emerged as a valuable building block in this endeavor. Its application spans across multiple therapeutic areas, including oncology, immunology, and central nervous system disorders. For instance, researchers have leveraged this compound to develop inhibitors targeting specific kinases involved in cancer progression. The difluoromethyl group, in particular, has been shown to enhance binding affinity and selectivity, making it an attractive feature for drug design.

The utility of Ethyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate extends beyond kinase inhibition. In immunology, derivatives of this compound have been explored as modulators of immune checkpoint pathways. The ability to introduce diverse functional groups allows chemists to tailor the properties of these derivatives precisely, enabling targeted action against specific immune receptors. This flexibility underscores the compound's importance as a scaffold for innovative drug development.

The synthesis of Ethyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate involves a series of well-established organic transformations. Key steps include halogenation, etherification, and esterification processes that are optimized for high yield and purity. The use of advanced catalytic systems has further refined these synthetic routes, making them more efficient and environmentally friendly. These advancements align with the broader industry trend toward sustainable chemical practices.

The impact of fluorinated compounds on pharmaceutical development cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to significant improvements in pharmacokinetic properties. Ethyl 2-(difluoromethyl)-6-iodo-3-()pyridine-5-carboxylate exemplifies this trend by incorporating multiple fluorinated moieties that enhance its potential as a drug candidate. Current research is exploring additional applications, such as its role in developing antiviral agents where fluorine substitution can improve viral enzyme inhibition.

In conclusion, Ethyl 2-(difluoromethylbold])-6-iobold>-3-(trifluoromethoxycarboxyloxy)pyridine is a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural attributes and reactivity make it indispensable for constructing complex biologically active molecules. As research continues to uncover new therapeutic targets and challenges, this compound will undoubtedly remain at the forefront of drug discovery efforts.